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Compound of Interest

Compound Name: Nitrosonium tetrafluoroborate

Cat. No.: B079821 Get Quote

Technical Support Center: Nitrosonium
Tetrafluoroborate (NOBF₄)
Welcome to the technical support center for nitrosonium tetrafluoroborate. This guide

provides essential information on safe handling, storage, and troubleshooting for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is nitrosonium tetrafluoroborate (NOBF₄)?

A1: Nitrosonium tetrafluoroborate is an inorganic compound with the chemical formula

NOBF₄.[1][2] It is a salt composed of a nitrosonium cation ([NO]⁺) and a tetrafluoroborate anion

([BF₄]⁻).[2] It is a colorless to beige crystalline solid used in organic synthesis as a potent

nitrosating agent, diazotizing agent, and a mild oxidant.[1][2][3]

Q2: What are the primary hazards associated with nitrosonium tetrafluoroborate?

A2: Nitrosonium tetrafluoroborate is a corrosive and moisture-sensitive substance.[4][5] It

causes severe skin burns and serious eye damage.[6][7][8] Upon contact with water or

moisture, it decomposes to form corrosive acids, and contact with acids can liberate toxic gas.

[5][9][10] It is crucial to handle this compound with appropriate personal protective equipment

in a controlled environment.
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Q3: What are the proper storage conditions for nitrosonium tetrafluoroborate?

A3: Store the compound in a tightly closed container in a cool, dry, and well-ventilated place,

away from incompatible materials.[3][5][6] It is highly recommended to store it under an inert

gas like nitrogen and at refrigerated temperatures (2-8 °C).[3][5][11] Due to its reactivity, it

should not be stored in glass containers.[3][11]

Q4: What personal protective equipment (PPE) is required when handling this compound?

A4: When handling nitrosonium tetrafluoroborate, you must wear protective gloves (e.g.,

neoprene), a chemical-resistant apron, and safety goggles with a face shield.[4][6] All handling

of the solid should be performed in a chemical fume hood.[4][7] For weighing and transferring,

using a glovebox with an inert atmosphere is highly recommended due to its hygroscopic

nature.[12]

Q5: How should I properly dispose of nitrosonium tetrafluoroborate waste?

A5: Unused or waste nitrosonium tetrafluoroborate should be quenched by slowly adding it

to a large volume of water to allow for safe hydrolysis.[1] The resulting acidic solution should

then be neutralized with a suitable base (e.g., sodium bicarbonate) before disposal in

accordance with local, regional, and national regulations.[13]

Physical and Chemical Properties
The following table summarizes key quantitative data for nitrosonium tetrafluoroborate.
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Property Value Citations

Chemical Formula NOBF₄ [2]

Molar Mass 116.81 g/mol [2]

Appearance
Colorless to beige crystalline

solid
[1][3]

Density 2.185 g/cm³ [2][3]

Melting Point 250 °C (sublimes) [2][3]

Solubility
Decomposes in water. Soluble

in acetonitrile.
[2][3][14]

Stability Sensitive to air and moisture. [3][5]

Experimental Protocols
Protocol 1: Weighing and Transferring Nitrosonium Tetrafluoroborate

This protocol outlines the procedure for safely handling the hygroscopic solid.

Preparation: Ensure your Schlenk line or glovebox is functioning correctly and purged with

an inert atmosphere (e.g., nitrogen or argon).[12]

Equipment: Use only plastic or glass spatulas for handling; do not use steel spatulas.[12]

Prepare a pre-weighed, dry Schlenk flask or reaction vessel with a screw cap or septum.

Transfer: Inside a glovebox, carefully open the reagent bottle. Using the plastic spatula,

quickly transfer the desired amount of nitrosonium tetrafluoroborate into your reaction

vessel.

Sealing: Securely seal the reaction vessel before removing it from the glovebox. Seal the

main reagent bottle tightly, ensuring the cap is secure and consider wrapping it with paraffin

film for extra protection against moisture.

No Glovebox?: If a glovebox is unavailable, you can create a makeshift inert environment.

Place the reagent bottle and your reaction vessel in a large, clean, dry container (like a
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plastic beaker or desiccator). Purge this container thoroughly with a stream of inert gas

before opening the reagent.[12]

Protocol 2: Quenching and Neutralizing Nitrosonium Tetrafluoroborate

This protocol is for safely neutralizing unreacted reagent at the end of an experiment.

Setup: In a fume hood, prepare a beaker with a stir bar containing a large excess of cold

water (at least 10-20 times the volume of the expected quenching solution).

Slow Addition: Cool your reaction mixture in an ice bath. Slowly and carefully, add the

reaction mixture dropwise or in very small portions to the stirring water. WARNING: Never

add water to the reagent; always add the reagent to water to avoid a violent reaction and

splashing.[6]

Neutralization: Once the addition is complete and the reaction has subsided, slowly add a

base, such as sodium bicarbonate or a dilute sodium hydroxide solution, to neutralize the

acidic solution. Monitor the pH with litmus paper or a pH meter until it is neutral (pH ~7).

Disposal: The neutralized aqueous waste can now be disposed of according to your

institution's hazardous waste guidelines.

Troubleshooting Guide
Q: My nitrosonium tetrafluoroborate is discolored (yellow/brown) upon opening. Can I still

use it?

A: Discoloration often indicates decomposition due to moisture or air exposure. This can lead to

lower reactivity and the introduction of impurities into your reaction. It is highly recommended to

use a fresh, unopened bottle for best results.

Q: My reaction is sluggish or fails to start. What is the likely cause?

A: The most common cause is the deactivation of the reagent by moisture. Nitrosonium
tetrafluoroborate is extremely hygroscopic.[12] Ensure that all your solvents and reagents are

anhydrous and that the reaction is performed under a strictly inert atmosphere. Even trace

amounts of water can quench the reagent.[15]
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Q: The reagent is not dissolving in my reaction solvent.

A: Nitrosonium tetrafluoroborate has limited solubility in many organic solvents.[16] It is

soluble in polar aprotic solvents like acetonitrile and sulfolane.[3][13][16] For less polar solvents

like dichloromethane, solubility can be increased by adding 18-crown-6, which forms a soluble,

deep-yellow complex with the [NO]⁺ cation.[2]

Q: My reaction is giving unexpected side products, such as azo or azoxy compounds.

A: The formation of azo and azoxy side products can occur during nitrosation reactions.[17]

This may be due to prolonged reaction times, which can lead to oxidation of the desired nitroso

product.[17] Try reducing the reaction time or temperature to minimize these side reactions.
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Caption: Workflow for the safe handling of nitrosonium tetrafluoroborate.
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Caption: Decision tree for troubleshooting common experimental issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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